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Compound of Interest

Compound Name: Isoeugenol-d3

Cat. No.: B15568068

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
Isoeugenol-d3, a deuterated form of the fragrance and flavoring agent, isoeugenol. While
specific toxicological data for the deuterated compound is limited, the safety profile of
isoeugenol serves as a primary surrogate for assessing potential hazards. This document
outlines the known risks, exposure controls, and emergency procedures, and provides detailed
experimental protocols for key toxicological assessments.

Hazard Identification and Classification

Isoeugenol is classified as a hazardous substance. The deuteration in isoeugenol-d3 is not
expected to significantly alter its primary hazardous properties. The Globally Harmonized
System (GHS) classification for isoeugenol is as follows:

Table 1: GHS Classification for Isoeugenol
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Hazard Class Category Hazard Statement

. H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) Category 4 o]

o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )

skin.[1][2]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation.[1][2]

Skin Sensitization

Category 1/1A

H317: May cause an allergic

skin reaction.[1][2]

Specific Target Organ Toxicity
(Single Exposure)

Category 2 (Nervous system)

H371: May cause damage to

organs (Nervous system).[2]

Specific Target Organ Toxicity
(Repeated Exposure)

Category 2 (Nose)

H373: May cause damage to
organs (Nose) through
prolonged or repeated

exposure.[2]

Carcinogenicity

Category 2

H351: Suspected of causing

cancer.[1]

Toxicological Data

The following table summarizes the available acute toxicity data for isoeugenol. These values

are critical for risk assessment in a laboratory setting.

Table 2: Acute Toxicity Data for Isoeugenol

Test Species Route Value Reference
LD50 Rat Oral 1560 mg/kg [3]
LD50 Rabbit Dermal >2000 mg/kg [4]
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Safe Handling and Storage

Given the hazardous nature of isoeugenol-d3, strict adherence to safety protocols is
mandatory.

3.1. Personal Protective Equipment (PPE)

Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).[5] Gloves should be
inspected before use and disposed of properly.[3]

Eye/Face Protection: Use safety glasses with side shields or chemical goggles.[5][6] A face
shield may be necessary for splash hazards.[6]

Skin and Body Protection: A laboratory coat is required to prevent skin contact.[5]

Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,
use a respirator with an appropriate cartridge.

3.2. Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood.[7]

o Ensure that eyewash stations and safety showers are readily accessible.[6]
3.3. Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5]

o Keep containers tightly closed when not in use.[7]
3.4. Spill and Waste Disposal

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,
labeled container for hazardous waste disposal.[7]

o Large Spills: Evacuate the area. Contain the spill and prevent entry into drains.[3]
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o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Do not mix with other waste streams.[5]

Experimental Protocols

Detailed methodologies for key toxicological assessments are provided below.
4.1. Skin Sensitization: Murine Local Lymph Node Assay (LLNA)
The LLNA is a standard method for assessing the skin sensitization potential of a substance.

Experimental Workflow: Local Lymph Node Assay (LLNA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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